Cas no 118-87-6 (4-Nitro4-aminodiphenylamine4-sulfonicacid)

• Product Name: 4-Nitro4-aminodiphenylamine4-sulfonicacid
• CAS No: 118-87-6
• MF: C₁₂H₁₁N₃O₅S
• MW: 309.297841310501
• CID: 117282
• PubChem ID: 76324498
• Update Time: 2025-04-18

4-Nitro4-aminodiphenylamine4-sulfonicacid Chemical and Physical Properties

Names and Identifiers

• 4-Nitro4-aminodiphenylamine4-sulfonicacid
• 5-amino-2-(4-nitroanilino)benzenesulfonic acid
• 118-87-6
• 4-Nitro-4-aminodiphenylamine-4-sulfonic acid
• 2-(4-Nitrophenylamino)-5-aminobenzenesulfonic acid
• CHEMBL3087998
• BDBM50443530

• Inchi： 1S/C12H11N3O5S/c13-8-1-6-11(12(7-8)21(18,19)20)14-9-2-4-10(5-3-9)15(16)17/h1-7,14H,13H2,(H,18,19,20)
• InChI Key： OBTPEUAQRSSTFK-UHFFFAOYSA-N
• SMILES： S(C1C=C(C=CC=1NC1C=CC(=CC=1)[N+](=O)[O-])N)(=O)(=O)O

Computed Properties

• Exact Mass: 309.04200
• Monoisotopic Mass: 309.04194163g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 464
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 147Ų

Experimental Properties

• PSA: 146.62000
• LogP: 4.42550